Cas no 474762-77-1 ((E)-3-[4-[benzyl(ethyl)amino]phenyl]-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide)

• Product Name: (E)-3-[4-[benzyl(ethyl)amino]phenyl]-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide
• CAS No: 474762-77-1
• MF: C₂₇H₂₇N₃O
• MW: 409.52278637886
• CID: 5454022
• PubChem ID: 2375726
• Update Time: 2025-07-19

(E)-3-[4-[benzyl(ethyl)amino]phenyl]-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N-(2,6-dimethylphenyl)-3-[4-[ethyl(phenylmethyl)amino]phenyl]-2-propenamide
• 474762-77-1
• (E)-3-[4-[benzyl(ethyl)amino]phenyl]-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide
• Z44319665
• EN300-26582182
• 3-{4-[benzyl(ethyl)amino]phenyl}-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide

• Inchi： 1S/C27H27N3O/c1-4-30(19-23-11-6-5-7-12-23)25-15-13-22(14-16-25)17-24(18-28)27(31)29-26-20(2)9-8-10-21(26)3/h5-17H,4,19H2,1-3H3,(H,29,31)/b24-17+
• InChI Key： LZFRLNSEEXEIJJ-JJIBRWJFSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=CC(=CC=1)N(CC)CC1C=CC=CC=1)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 409.215412493g/mol
• Monoisotopic Mass: 409.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.174±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 639.0±55.0 °C(Predicted)
• pka: 11.07±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on (E)-3-[4-[benzyl(ethyl)amino]phenyl]-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide

(E)-3-[4-[benzyl(ethyl)amino]phenyl]-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide and CAS No. 474762-77-1: A Comprehensive Overview in Modern Chemical Biology

Chemical entities with intricate structures often play pivotal roles in advancing pharmaceutical research and therapeutic development. Among these, the compound identified by the CAS number 474762-77-1 and the product name (E)-3-[4-[benzyl(ethyl)amino]phenyl]-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide stands out due to its sophisticated molecular architecture and potential biological significance. This introduction delves into the compound's structural characteristics, its pharmacological relevance, and recent advancements in research that highlight its importance in the field of chemical biology.

The molecular formula of (E)-3-[4-[benzyl(ethyl)amino]phenyl]-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide suggests a highly functionalized aromatic system coupled with a propenamide moiety. The presence of a cyano group at the second position of the propenamide chain introduces electrophilic character, which can be exploited for further derivatization or interaction with biological targets. Additionally, the benzyl(ethyl)amino substituent at the fourth position of the phenyl ring adds another layer of complexity, potentially influencing both solubility and binding affinity.

Recent studies have begun to explore the pharmacological profile of this compound, particularly in the context of its interaction with biological macromolecules. The aromatic system, characterized by its multiple substituents, suggests potential binding interactions with enzymes and receptors involved in various cellular pathways. For instance, the benzyl(ethyl)amino group may engage in hydrogen bonding or hydrophobic interactions with target proteins, while the cyano group could serve as a bioisostere for other functional groups commonly found in pharmacophores.

In light of current research trends, this compound has garnered attention for its potential applications in drug discovery. The cyano-N-(2,6-dimethylphenyl)prop-2-enamide moiety is particularly intriguing, as it combines features that are often associated with bioactive molecules. The dimethylphenyl ring enhances lipophilicity, which is a critical factor for membrane permeability and oral bioavailability. Moreover, the propenamide structure provides a versatile scaffold for further chemical modifications, enabling researchers to fine-tune its pharmacological properties.

One of the most promising areas of investigation involves the compound's potential as an inhibitor of enzymes implicated in inflammatory and neurodegenerative diseases. The structural motifs present in (E)-3-[4-[benzyl(ethyl)amino]phenyl]-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide bear resemblance to known inhibitors that target cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes are key players in the production of pro-inflammatory mediators and have been extensively studied as therapeutic targets for conditions such as arthritis and Alzheimer's disease.

Another line of inquiry focuses on the compound's interaction with nuclear receptors, which are transcription factors that regulate a wide array of physiological processes. The aromatic system and the presence of polar functional groups make it a candidate for modulating the activity of receptors such as peroxisome proliferator-activated receptors (PPARs) and aryl hydrocarbon receptors (AhRs). Modulation of these receptors has been linked to benefits in metabolic disorders, cancer prevention, and immune regulation.

The synthesis of CAS No. 474762-77-1 presents both challenges and opportunities for chemists seeking to explore its full potential. Advanced synthetic methodologies have enabled researchers to access complex derivatives with tailored properties. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzyl(ethyl)amino-substituted phenyl ring. Additionally, transition-metal-catalyzed cyanation reactions offer a straightforward route to introducing the cyano group at the propenamide position.

In terms of analytical characterization, modern spectroscopic techniques have provided valuable insights into the compound's structure and purity. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the connectivity of atoms and identifying characteristic peaks associated with functional groups such as amides and nitriles. Mass spectrometry (MS), on the other hand, has allowed for precise determination of molecular weight and fragmentation patterns, which are crucial for assessing synthetic integrity.

The pharmacokinetic profile of (E)-3-[4-[benzyl(ethyl)amino]phenyl]-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide is another critical aspect that has been under investigation. Studies using computational modeling have predicted favorable properties such as moderate solubility and reasonable metabolic stability. These predictions are supported by preliminary experimental data indicating good oral bioavailability in preclinical models. Such findings are encouraging for further development towards clinical applications.

Future research directions may include exploring synthetic routes that enhance scalability while maintaining high purity standards. Additionally, exploring structure-activity relationships (SARs) will be essential for optimizing biological activity. By systematically modifying substituents on the aromatic rings or altering the propenamide moiety, researchers can uncover novel derivatives with enhanced potency or selectivity.

The integration of machine learning tools into drug discovery has also opened new avenues for investigating CAS No. 474762-77-1. Predictive models can help identify potential binding sites on biological targets and suggest modifications that could improve drug-like properties. Such interdisciplinary approaches are likely to accelerate progress towards developing new therapeutic agents based on this compound.

In conclusion,(E)-3-[4-[benzyl(ethyl)amino]phenyl]-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide represents a promising chemical entity with significant potential in pharmaceutical research. Its complex structure offers multiple opportunities for interaction with biological targets relevant to various diseases. With ongoing advancements in synthetic chemistry、pharmacological evaluation，and computational modeling，this compound is poised to contribute to next-generation therapies aimed at addressing unmet medical needs。